Cas no 608515-90-8 ([2-(trifluoromethyl)pyrimidin-5-yl]methanol)

• Product Name: [2-(trifluoromethyl)pyrimidin-5-yl]methanol
• CAS No: 608515-90-8
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• MDL: MFCD09863203
• CID: 870601
• PubChem ID: 24903629
• Update Time: 2025-04-19

[2-(trifluoromethyl)pyrimidin-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (2-(trifluoromethyl)pyrimidin-5-yl)methanol
• 2-TRIFLUOROMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID METHYL ESTER
• 5-(Hydroxymethyl)-2-(trifluoromethyl)pyrimidine
• [2-(trifluoromethyl)pyrimidin-5-yl]methanol
• 5-Pyrimidinemethanol, 2-(trifluoromethyl)-
• AMY6402
• SB15646
• (2-Trifluoromethyl-pyrimidin-5-yl)-methanol
• [2-(trifluoromethyl)-5-pyrimidinyl]methanol
• 2-(Trifluoromethyl)-5-(hydroxymethyl)pyrimidine
• A856274
• (2-(Trifluoromethyl)pyrimidin-5-yl)methanol, AldrichCPR
• DB-216561
• SCHEMBL485770
• EN300-105497
• CS-0038759
• AKOS005208242
• MFCD09863203
• AU-004/43508235
• 608515-90-8
• DS-9543
• 2-(trifluoromethyl)-5-Pyrimidinemethanol

• MDL： MFCD09863203
• Inchi： 1S/C6H5F3N2O/c7-6(8,9)5-10-1-4(3-12)2-11-5/h1-2,12H,3H2
• InChI Key： OXTLPDJYINUPDW-UHFFFAOYSA-N
• SMILES： FC(C1N=CC(=CN=1)CO)(F)F

Computed Properties

• Exact Mass: 206.03000
• Monoisotopic Mass: 178.03539727 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46
• Molecular Weight: 178.11

Experimental Properties

• Density: 1.445±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 174.8±40.0 ºC (760 Torr),
• Flash Point: 59.5±27.3 ºC,
• Solubility: Dissolution (39 g/l) (25 º C),
• PSA: 52.08000
• LogP: 1.28200